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Compound of Interest

Compound Name: 3,6-Nonadienal

Cat. No.: B106697 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 3,6-nonadienal isomers are a group of unsaturated aldehydes that play a significant role

in the flavor and fragrance industry and are of interest in chemical biology due to their

involvement in plant-insect interactions and as byproducts of lipid oxidation.[1] A thorough

understanding of their physicochemical properties is crucial for their application in drug

development, food science, and chemical synthesis. This technical guide provides a

comprehensive overview of the core physicochemical properties of the (3Z,6Z), (3E,6Z),

(3Z,6E), and (3E,6E)-3,6-nonadienal isomers, complete with experimental protocols and

logical relationship diagrams.

Core Physicochemical Properties
The physicochemical properties of the 3,6-nonadienal isomers are summarized in the tables

below. Data for all four isomers is not consistently available in the literature; therefore, some

values are estimated based on structurally similar compounds, such as the corresponding 3,6-

nonadien-1-ol isomers.

Table 1: General and Physical Properties of 3,6-Nonadienal Isomers
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Property
(3Z,6Z)-3,6-
Nonadienal

(3E,6Z)-3,6-
Nonadienal

(3Z,6E)-3,6-
Nonadienal

(3E,6E)-3,6-
Nonadienal

Molecular

Formula
C₉H₁₄O[1][2] C₉H₁₄O C₉H₁₄O C₉H₁₄O

Molecular Weight
138.21 g/mol [1]

[2]
138.21 g/mol 138.21 g/mol 138.21 g/mol

CAS Number 21944-83-2[1][2]

78263-66-8 (for

3,6-nonadienal,

isomer

unspecified)[3]

Not available Not available

Appearance
Colorless to pale

yellow liquid[1]

Colorless liquid

(estimated)

Colorless liquid

(estimated)

Colorless liquid

(estimated)

Odor Profile

Fatty, green,

cucumber-like,

melon-like[1]

Green, fatty

(odor of related

alcohol)[4]

Green, fresh

(odor of related

alcohol)[5]

Green, fatty

(odor of related

compounds)

Boiling Point
86-91°C @ 14

mmHg[6]

~70°C @ 2 Torr

(for the

corresponding

alcohol)[7]

214-215°C @

760 mmHg (for

the

corresponding

alcohol)[5][8]

Not available

Melting Point Not available Not available Not available Not available

Density Not available

0.863-0.871

g/cm³ @ 25°C

(for the

corresponding

alcohol)[4][5]

0.863-0.871

g/cm³ @ 25°C

(for the

corresponding

alcohol)[5][8]

Not available

Refractive Index Not available

1.462-1.469 @

20°C (for the

corresponding

alcohol)[4][5]

1.466-1.472 @

20°C (for the

corresponding

alcohol)[8]

Not available

Table 2: Solubility and Spectroscopic Data of 3,6-Nonadienal Isomers
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Property
(3Z,6Z)-3,6-
Nonadienal

(3E,6Z)-3,6-
Nonadienal

(3Z,6E)-3,6-
Nonadienal

(3E,6E)-3,6-
Nonadienal

Solubility in

Water

318.8 mg/L @

25°C (estimated)

[9]

Very slightly

soluble (inferred

from alcohol)[4]

Very slightly

soluble (inferred

from alcohol)[8]

Very slightly

soluble

(estimated)

Solubility in

Organic Solvents

Soluble in

alcohol[8]

Soluble in

ethanol, esters,

hydrocarbons

(for the

corresponding

alcohol)[7]

Soluble in

alcohol[8]

Soluble in most

organic solvents

(estimated)

¹H NMR

Data available in

specialized

literature

Data available in

specialized

literature

Data available in

specialized

literature

Data available in

specialized

literature

¹³C NMR

Data available in

specialized

literature

Data available in

specialized

literature

Data available in

specialized

literature

Data available in

specialized

literature

Mass

Spectrometry

(MS)

Molecular ion

(M+) peak at m/z

138[1]

Expected

molecular ion at

m/z 138

Expected

molecular ion at

m/z 138

Expected

molecular ion at

m/z 138

Gas

Chromatography

(GC) Kovats

Retention Index

(non-polar

column)

1076 - 1100[2]

[10]
Not available Not available Not available

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 3,6-
nonadienal isomers are provided below. These are generalized procedures based on standard

methods for aldehydes and volatile compounds.
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Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient way to determine the boiling point of a small amount of

liquid.

Materials:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Sample of 3,6-nonadienal isomer

Procedure:

A small amount of the 3,6-nonadienal isomer is placed into the small test tube.

The capillary tube is placed into the test tube with the open end down.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing the heating oil.

The Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[11]
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Determination of Solubility
Procedure for Water Solubility:

To a known volume of distilled water (e.g., 1 mL) in a test tube, add a small, measured

amount of the 3,6-nonadienal isomer (e.g., 10 µL or 10 mg).

Vigorously shake the test tube for 1-2 minutes.

Allow the mixture to stand and observe for any undissolved droplets or solid. The compound

is considered soluble if a single liquid phase is observed.

If the compound dissolves, continue adding small increments until saturation is reached.

Procedure for Organic Solvent Solubility:

Follow the same procedure as for water solubility, but replace water with the organic solvent

of interest (e.g., ethanol, diethyl ether, acetone).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile compounds like 3,6-
nonadienal isomers.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Capillary column suitable for volatile organic compounds (e.g., DB-5ms).

Procedure:

Sample Preparation: A dilute solution of the 3,6-nonadienal isomer in a suitable solvent

(e.g., hexane or dichloromethane) is prepared.

Injection: A small volume (e.g., 1 µL) of the sample is injected into the GC inlet.
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Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through the

capillary column. The temperature of the column is programmed to increase over time to

separate the components of the sample based on their boiling points and interactions with

the stationary phase.

Detection and Analysis: As the separated components elute from the column, they enter the

mass spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of the

fragments is measured, producing a mass spectrum that can be used to identify the

compound by comparison to a spectral library.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of the 3,6-
nonadienal isomers.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

NMR tubes.

Deuterated solvent (e.g., CDCl₃).

Procedure:

Sample Preparation: A small amount of the purified 3,6-nonadienal isomer is dissolved in

the deuterated solvent in an NMR tube.

Data Acquisition: The NMR tube is placed in the spectrometer, and ¹H and ¹³C NMR spectra

are acquired.

Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the

spectra are analyzed to confirm the structure and stereochemistry of the isomer.

Visualizations
Isomerization and Biosynthesis Pathway
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The following diagram illustrates the relationship between the 3,6-nonadienal isomers and

their biosynthetic precursors, as well as the potential for isomerization.

Biosynthesis and Isomerization of 3,6-Nonadienal

Precursors

Enzymatic Action

3,6-Nonadienal Isomers

Linolenic Acid

Lipoxygenase (LOX)

Substrate

Linoleic Acid

Substrate

Hydroperoxide Lyase (HPL)

Product

 (3Z,6Z)-Nonadienal

Forms

Isomerase

Substrate

 (3E,6Z)-Nonadienal  (3Z,6E)-Nonadienal  (3E,6E)-Nonadienal

Isomerization Isomerization Isomerization

Click to download full resolution via product page

Caption: Biosynthesis of (3Z,6Z)-nonadienal and its potential isomerization.
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This diagram outlines a general workflow for the characterization of a volatile compound like a

3,6-nonadienal isomer.

Workflow for Physicochemical Characterization

Sample Preparation

Physical Properties Spectroscopic Analysis

Synthesis

Purification

Boiling Point Density Refractive Index Solubility GC-MS NMR

Data Analysis

Characterization Report

Click to download full resolution via product page

Caption: General workflow for the physicochemical characterization of a volatile compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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